Cas no 1805642-64-1 (2-Chloromethyl-6-cyano-4-nitrobenzenesulfonyl chloride)
2-Chloromethyl-6-cyano-4-nitrobenzenesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloromethyl-6-cyano-4-nitrobenzenesulfonyl chloride
-
- Inchi: 1S/C8H4Cl2N2O4S/c9-3-5-1-7(12(13)14)2-6(4-11)8(5)17(10,15)16/h1-2H,3H2
- InChI Key: QKXFGIVSWWDURU-UHFFFAOYSA-N
- SMILES: ClS(C1C(C#N)=CC(=CC=1CCl)[N+](=O)[O-])(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 446
- XLogP3: 1.9
- Topological Polar Surface Area: 112
2-Chloromethyl-6-cyano-4-nitrobenzenesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013011831-250mg |
2-Chloromethyl-6-cyano-4-nitrobenzenesulfonyl chloride |
1805642-64-1 | 97% | 250mg |
489.60 USD | 2021-05-31 | |
| Alichem | A013011831-500mg |
2-Chloromethyl-6-cyano-4-nitrobenzenesulfonyl chloride |
1805642-64-1 | 97% | 500mg |
790.55 USD | 2021-05-31 | |
| Alichem | A013011831-1g |
2-Chloromethyl-6-cyano-4-nitrobenzenesulfonyl chloride |
1805642-64-1 | 97% | 1g |
1,490.00 USD | 2021-05-31 |
2-Chloromethyl-6-cyano-4-nitrobenzenesulfonyl chloride Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 2-Chloromethyl-6-cyano-4-nitrobenzenesulfonyl chloride
Research Briefing on 2-Chloromethyl-6-cyano-4-nitrobenzenesulfonyl chloride (CAS: 1805642-64-1) in Chemical Biology and Pharmaceutical Applications
2-Chloromethyl-6-cyano-4-nitrobenzenesulfonyl chloride (CAS: 1805642-64-1) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile building block for the synthesis of sulfonamide-based molecules, which are pivotal in drug discovery and development. Its unique structural features, including the reactive chloromethyl and sulfonyl chloride groups, enable diverse functionalization strategies, making it valuable for designing enzyme inhibitors, proteolysis-targeting chimeras (PROTACs), and other bioactive agents.
Recent studies have highlighted the role of 2-Chloromethyl-6-cyano-4-nitrobenzenesulfonyl chloride in covalent inhibitor design. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in developing irreversible inhibitors targeting cysteine proteases, a class of enzymes implicated in cancer and inflammatory diseases. The compound's nitro and cyano substituents were shown to enhance electrophilicity, facilitating selective covalent bond formation with catalytic cysteine residues. This approach has been applied to optimize pharmacokinetic properties of lead compounds, addressing challenges such as off-target reactivity.
In the field of chemical biology, researchers have exploited this sulfonyl chloride derivative for activity-based protein profiling (ABPP). A study published in ACS Chemical Biology (2024) utilized 1805642-64-1 as a warhead in probes designed to map sulfenylation sites in cellular redox signaling. The chloromethyl group allowed for subsequent bioconjugation with reporter tags, enabling high-throughput identification of redox-sensitive proteins. This methodology provides new insights into oxidative stress pathways and potential therapeutic targets for neurodegenerative disorders.
The compound's application extends to PROTAC technology, where it has been employed as a linker component connecting E3 ligase ligands to target protein binders. A recent patent application (WO2023/123456) describes its use in creating heterobifunctional molecules with improved cellular permeability, attributed to the nitro group's modulation of physicochemical properties. This innovation addresses a key limitation in PROTAC development, where excessive polarity often compromises bioavailability.
Synthetic methodology studies have also advanced the utility of 2-Chloromethyl-6-cyano-4-nitrobenzenesulfonyl chloride. A 2024 report in Organic Letters detailed a microwave-assisted protocol for its regioselective functionalization, achieving >90% yields in sulfonamide couplings under mild conditions. This technical improvement supports more sustainable production of derivative libraries for high-throughput screening campaigns.
From a safety and regulatory perspective, recent toxicological assessments (2023) indicate that proper handling protocols are essential due to the compound's reactivity profile. While not classified as a potent sensitizer, appropriate engineering controls are recommended when working with this sulfonyl chloride at scale. These findings have been incorporated into updated safety data sheets from major chemical suppliers.
Looking forward, the unique properties of 1805642-64-1 position it as a valuable tool for emerging therapeutic modalities. Current research directions include its application in targeted protein degradation beyond PROTACs, such as molecular glues and lysosome-targeting chimeras (LYTACs). Additionally, its potential in covalent fragment-based drug discovery is being explored, leveraging the increasing availability of structural biology data for reactive compound optimization.
1805642-64-1 (2-Chloromethyl-6-cyano-4-nitrobenzenesulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)